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Compound of Interest

Compound Name: P-Hydroxybenzaldehyde-13C6

Cat. No.: B018057 Get Quote

Essential Safety and Handling Guide for P-
Hydroxybenzaldehyde-13C6
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling P-Hydroxybenzaldehyde-13C6. Adherence to these

protocols is essential for ensuring personal safety, experimental integrity, and proper disposal

of chemical waste.

I. Immediate Safety Information
P-Hydroxybenzaldehyde-13C6 is a stable, non-radioactive, isotopically labeled compound. Its

chemical and toxicological properties are expected to be identical to its unlabeled counterpart,

p-hydroxybenzaldehyde. The primary hazards are associated with the aldehyde functional

group, which can cause skin, eye, and respiratory irritation.[1][2][3][4]

Key Hazards:

Causes serious eye irritation.[2][3]

Causes skin irritation.[2][3]

May cause respiratory irritation.[1][4]

Avoid breathing dust.[1][4]
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II. Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling P-Hydroxybenzaldehyde-
13C6 to ensure the appropriate level of protection. The following table summarizes the

recommended PPE.

Protection Type Recommended Equipment Considerations

Hand Protection

Butyl rubber gloves (for

prolonged contact) or Nitrile

rubber gloves (for splash

protection)

Butyl rubber offers excellent

resistance to aldehydes.[5]

Nitrile gloves provide fair to

good short-term protection but

should be changed

immediately after contact.[5]

Eye & Face Protection
Chemical safety goggles with

side-shields

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[6][7]

Skin & Body Protection Laboratory coat

For larger quantities or

procedures with a high splash

potential, a chemically

resistant apron or coveralls

should be worn over the lab

coat.[6][8]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if handling

large quantities, in case of a

spill, or if dust is generated.[6]

[9]

III. Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedure for safely handling P-Hydroxybenzaldehyde-
13C6 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b018057?utm_src=pdf-body
https://www.benchchem.com/product/b018057?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_Hex_4_enal.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_Hex_4_enal.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.med.navy.mil/Portals/62/Documents/NMFA/NMCPHC/root/Industrial%20Hygiene/IHFOM-CH10-Nov25.pdf?ver=UvRkpVQc-oic_nGwFZy6PQ%3D%3D
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.rpsgroup.com/insights/rps-laboratories/hazard-watch-articles/hazard-watch-helping-to-protect-employees-from-aldehydes/
https://www.benchchem.com/product/b018057?utm_src=pdf-body
https://www.benchchem.com/product/b018057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, strong bases, and strong reducing agents.[1][2]

Keep the container tightly closed to prevent contamination and degradation.[1][10] For long-

term stability, especially for stock solutions, storage at -20°C in amber vials is recommended.

[11]

2. Handling and Use:

All handling of P-Hydroxybenzaldehyde-13C6 should be performed in a certified chemical

fume hood to minimize inhalation exposure.[8]

Before handling, ensure all necessary PPE is correctly worn.

Avoid the formation of dust when working with the solid form.[1]

Use only non-sparking tools if the material is in a flammable solvent.

Wash hands thoroughly after handling, even if gloves were worn.[1]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.[6]

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, labeled container for disposal.[1][3]

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/10_98022300_p-HYDROXYBENZALDEHYDE-CASNO-123-08-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1358014&productDescription=4-HYDROXYBENZALDEHYDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/10_98022300_p-HYDROXYBENZALDEHYDE-CASNO-123-08-0-MSDS.pdf
https://www.sigmaaldrich.com/sds/aldrich/144088
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_stable_isotope_labeled_internal_standards.pdf
https://www.benchchem.com/product/b018057?utm_src=pdf-body
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://www.cdhfinechemical.com/images/product/msds/10_98022300_p-HYDROXYBENZALDEHYDE-CASNO-123-08-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_98022300_p-HYDROXYBENZALDEHYDE-CASNO-123-08-0-MSDS.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.cdhfinechemical.com/images/product/msds/10_98022300_p-HYDROXYBENZALDEHYDE-CASNO-123-08-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect solid P-Hydroxybenzaldehyde-13C6 waste and contaminated

disposables (e.g., gloves, weighing paper) in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: Solutions containing P-Hydroxybenzaldehyde-13C6 should be collected in a

labeled, sealed, and appropriate hazardous waste container. Do not mix with other

incompatible waste streams.

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] The material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of P-
Hydroxybenzaldehyde-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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